Cas no 64141-99-7 (Benzenecarbothioamide, N-(1-methylethyl)-2-nitro-)

• Product Name: Benzenecarbothioamide, N-(1-methylethyl)-2-nitro-
• CAS No: 64141-99-7
• MF: C₁₀H₁₂N₂O₂S
• MW: 224.279480934143
• CID: 1678006
• Update Time: 2024-09-03

Benzenecarbothioamide, N-(1-methylethyl)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide, N-(1-methylethyl)-2-nitro-

• Inchi： 1S/C10H12N2O2S/c1-7(2)11-10(15)8-5-3-4-6-9(8)12(13)14/h3-7H,1-2H3,(H,11,15)
• InChI Key： YEHQHFWARVNHHK-UHFFFAOYSA-N
• SMILES： C1(C(NC(C)C)=S)=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 224.06206

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 336.9±44.0 °C(Predicted)
• PSA: 55.17
• pka: 11.46±0.70(Predicted)